Cas no 820237-16-9 (4-propoxy-5,6,7,8-tetrahydro-naphthalene-1-carbaldehyde)

• Product Name: 4-propoxy-5,6,7,8-tetrahydro-naphthalene-1-carbaldehyde
• CAS No: 820237-16-9
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 2153000
• PubChem ID: 11447295
• Update Time: 2025-04-21

4-propoxy-5,6,7,8-tetrahydro-naphthalene-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-propoxy-5,6,7,8-tetrahydro-naphthalene-1-carbaldehyde
• SCHEMBL5457961
• QXLYQANBFMYBLJ-UHFFFAOYSA-N
• 820237-16-9
• DB-340427

• Inchi： 1S/C14H18O2/c1-2-9-16-14-8-7-11(10-15)12-5-3-4-6-13(12)14/h7-8,10H,2-6,9H2,1H3
• InChI Key： QXLYQANBFMYBLJ-UHFFFAOYSA-N
• SMILES： O(CCC)C1=CC=C(C=O)C2=C1CCCC2

Computed Properties

• Exact Mass: 218.130679813Da
• Monoisotopic Mass: 218.130679813Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų